Cas no 124215-72-1 (L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl]-)

• Product Name: L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl]-
• CAS No: 124215-72-1
• MF: C₂₃H₂₈N₂O₅
• MW: 412.478826522827
• CID: 1216372
• PubChem ID: 59709703
• Update Time: 2025-11-05

L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl]-
• (S)-2-((R)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)-3-phenylpropanoic acid
• (2S)-2-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanamido]-3-phenylpropanoic acid
• 124215-72-1
• SCHEMBL2367371
• G66450

• Inchi： 1S/C23H28N2O5/c1-23(2,3)30-22(29)25-18(14-16-10-6-4-7-11-16)20(26)24-19(21(27)28)15-17-12-8-5-9-13-17/h4-13,18-19H,14-15H2,1-3H3,(H,24,26)(H,25,29)(H,27,28)/t18-,19+/m1/s1
• InChI Key： NNOBHAOOLCEJBL-MOPGFXCFSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 412.19994
• Monoisotopic Mass: 412.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73

Additional information on L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl]-

Comprehensive Overview of L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl]- (CAS No. 124215-72-1)

L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl]- (CAS No. 124215-72-1) is a specialized peptide derivative widely utilized in pharmaceutical research, biochemical studies, and drug development. This compound belongs to the class of protected amino acids, featuring a Boc (tert-butoxycarbonyl) group and a D-phenylalanyl moiety, which are critical for its stability and reactivity in synthetic applications. Its unique structure makes it a valuable intermediate in the synthesis of peptide-based therapeutics and bioconjugates.

The growing interest in peptide drugs and targeted therapies has propelled the demand for high-quality intermediates like L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl]-. Researchers are particularly focused on its role in enzyme inhibition, receptor modulation, and drug delivery systems. With the rise of personalized medicine and biologics, this compound is gaining traction in cancer research, neurodegenerative disease studies, and immune system modulation.

One of the most frequently asked questions about CAS No. 124215-72-1 is its solubility and compatibility with common organic solvents. Studies indicate that it is soluble in dimethyl sulfoxide (DMSO), methanol, and dichloromethane, making it suitable for various solid-phase peptide synthesis (SPPS) protocols. Additionally, its stability under acidic and basic conditions is a key consideration for researchers optimizing peptide coupling reactions.

Another hot topic in the scientific community is the green synthesis of peptide intermediates. L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl]- is often discussed in the context of sustainable chemistry, with researchers exploring catalyst-free reactions and energy-efficient purification methods. This aligns with the global push toward eco-friendly pharmaceutical manufacturing.

From a commercial perspective, the compound is available in high purity grades (>98%) to meet the stringent requirements of GMP-compliant production. Its applications extend to diagnostic reagents, biomarker development, and proteomics research. As the peptide therapeutics market expands, CAS No. 124215-72-1 is expected to play a pivotal role in the development of next-generation biopharmaceuticals.

In summary, L-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanyl]- is a versatile and highly sought-after compound in modern life sciences. Its combination of structural specificity, synthetic utility, and broad applicability makes it indispensable for advancing cutting-edge research and therapeutic innovations.